BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of Didestriazole
Anastrozole Dimer Impurity: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Didestriazole Anastrozole Dimer
Compound Name: )
Impurity

Cat. No.: B193206

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of the Didestriazole Anastrozole Dimer Impurity, a process-related impurity
encountered during the synthesis of the active pharmaceutical ingredient (API) Anastrozole.
This document is intended to serve as a resource for researchers, analytical scientists, and
professionals in drug development and quality control.

Introduction

Anastrozole is a potent and selective non-steroidal aromatase inhibitor used in the treatment of
hormone-receptor-positive breast cancer in postmenopausal women. During its synthesis,
various impurities can be formed. The Didestriazole Anastrozole Dimer Impurity is one such
process-related impurity.[1] Its identification and characterization are crucial for ensuring the
quality, safety, and efficacy of the final drug product. This guide summarizes the available data
on its chemical identity and physicochemical properties and outlines a general workflow for its
analysis.

Chemical Identity

The Didestriazole Anastrozole Dimer Impurity is also known by several synonyms, including
Anastrozole Impurity A.[2][3] Its chemical structure is distinct from Anastrozole, notably by the
absence of the two triazole rings, as the "didestriazole" name implies.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b193206?utm_src=pdf-interest
https://www.benchchem.com/product/b193206?utm_src=pdf-body
https://www.benchchem.com/product/b193206?utm_src=pdf-body
https://www.biosynth.com/p/ID21754/918312-71-7-di-destriazole-anastrozole-dimer-imp
https://www.benchchem.com/product/b193206?utm_src=pdf-body
https://www.axios-research.com/products/anastrozole-impurity-a
https://aquigenbio.com/product/anastrozole-impurity-a/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Details

) 2,3-bis[3-(2-cyanopropan-2-yl)-5-
Systematic (IUPAC) Name o
methylphenyl]-2-methylpropanenitrile

o Didestriazole Anastrozole Dimer Impurity,
Common Denominations _
Anastrozole Impurity A

CAS Number 918312-71-7[2][4]
Molecular Formula C26H20N3[2][4]
Molecular Weight 383.54 g/mol [2][4]

Physicochemical Properties

The available data on the physicochemical properties of the Didestriazole Anastrozole Dimer
Impurity is somewhat limited and presents some inconsistencies, which is common for
pharmaceutical impurities that are not as extensively studied as the parent API. The following
table summarizes the reported and predicted properties.

Property Value Notes

This value appears unusually
low for a molecule of this size

Melting Point 1°C to 2°C[1] )
and may require further
verification.
Boiling Point 518.1 £ 45.0 °C[5] Predicted value.
Density 1.056 + 0.06 g/cm3[5] Predicted value.
Specific Gravity 1.043 g/mL[1]

Another source reports

] solubility in Chloroform,
- Soluble in water and methanol. )
Solubility o Dichloromethane, Ethyl
Acetate, and Dimethyl

Sulfoxide.[5]
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Analytical Characterization and Experimental
Protocols

The identification and quantification of the Didestriazole Anastrozole Dimer Impurity, like
other Anastrozole impurities, typically rely on modern analytical techniques. While specific,
detailed experimental protocols for the synthesis of this particular impurity are not readily
available in the public domain, a general workflow for its isolation and characterization can be
outlined. This impurity is available as a reference standard for analytical method development
and validation.[2][3]

General Experimental Workflow for Impurity
Identification

The following diagram illustrates a typical workflow for the identification and characterization of
a process-related impurity such as the Didestriazole Anastrozole Dimer.
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Sample Preparation and Initial Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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